![molecular formula C29H27N3O2S B2893918 N-mesityl-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide CAS No. 899760-71-5](/img/structure/B2893918.png)
N-mesityl-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that likely contains a pyrimidine ring structure . Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Synthesis Analysis
While specific synthesis methods for this compound were not found, general methods for synthesizing similar pyrimidine derivatives involve heating acylated aminopyrimidines with a base . The exact products can depend on the nature of the acyl group .Molecular Structure Analysis
The molecular structure likely involves a pyrimidine core, which is a six-membered ring with two nitrogen atoms . Further specifics about the structure could not be found.Chemical Reactions Analysis
Again, while specific reactions involving this compound were not found, pyrimidine derivatives can undergo various reactions . For example, heating them with a base can lead to the formation of different pyrimidine derivatives .Scientific Research Applications
Heterocyclic Synthesis and Biological Evaluation
Synthesis of Polyfunctionally Substituted Heterocycles : Innovative methods have been developed to synthesize new derivatives of thioxo-dihydro-pyranopyrimidines and their transformation into condensed pyrazolo, chromeno, pyrimido, and thiopyrimidines. These compounds are characterized by IR, 1H-NMR, and mass spectral studies, contributing significantly to the field of heterocyclic chemistry (Elian, Abdelhafiz, & Abdelreheim, 2014).
Antimicrobial and Antioxidant Activities : A series of benzo[d]imidazolyl chromeno[2,3-d]pyrimidinones exhibited promising anti-microbial and anti-oxidant activities. The synthesis of these compounds provides a new avenue for developing therapeutic agents (Ravindernath, Reddy, & Sunil, 2013).
Antimicrobial, Anti-inflammatory, and Analgesic Activities : Novel isoxazolyl chromeno[2,3-d]pyrimidin-4-ones demonstrated significant antimicrobial, anti-inflammatory, and analgesic activities, suggesting their potential as leads for developing new drugs (Rajanarendar et al., 2012).
Advanced Material Synthesis
- One-Pot Multicomponent Synthesis : The synthesis of novel 2-thioxo-benzo[5,6]chromeno[2,3-d]pyrimidin-4-one derivatives via a one-pot multicomponent reaction showcases the efficiency of combining multiple reactants to create complex molecules efficiently (Ahanthem & Laitonjam, 2014).
Pharmacological Evaluation
- Antitubercular and Antimicrobial Activity : Novel 4H-chromeno[2,3-d]pyrimidines derived from 2-amino-4-phenyl-4H-chromene-3-carbonitriles have been evaluated for their antitubercular and antimicrobial activities, presenting a new class of compounds for addressing infectious diseases (Kamdar, Haveliwala, Mistry, & Patel, 2011).
Mechanism of Action
Target of Action
Similar compounds, such as pyridopyrimidine derivatives, have been reported to targetdihydrofolate reductase (DHFR) , some kinases, such as the tyrosine-protein kinase transforming protein Abl or MAP kinases , and the biotin carboxylase .
Mode of Action
It’s worth noting that pyridopyrimidine drugs, which share a similar structure, inhibit dhfr with high affinity, thereby reducing the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine . This inhibition ultimately stops the synthesis of RNA and DNA, leading to cell death .
Biochemical Pathways
The inhibition of dhfr by similar compounds affects thefolic acid pathway , which is crucial for the synthesis of nucleotides and thus, DNA and RNA .
Result of Action
Similar compounds have been reported to stop the synthesis of rna and dna, leading to cell death .
properties
IUPAC Name |
2-[[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27N3O2S/c1-17-9-11-21(12-10-17)27-31-28-23(15-22-7-5-6-8-24(22)34-28)29(32-27)35-16-25(33)30-26-19(3)13-18(2)14-20(26)4/h5-14H,15-16H2,1-4H3,(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCJCRXXDMDNJED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(CC4=CC=CC=C4O3)C(=N2)SCC(=O)NC5=C(C=C(C=C5C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H27N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.